2-Amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 2-amino-4,4-dimethyl-2,3-dihydronaphthalen-1-one
• InChI: InChI=1S/C12H15NO/c1-12(2)7-10(13)11(14)8-5-3-4-6-9(8)12/h3-6,10H,7,13H2,1-2H3
• InChI Key: JPISBJBFYQZQON-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C(=O)C2=CC=CC=C21)N)C

Description

2-Amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one is a bicyclic compound featuring a partially hydrogenated naphthalene core substituted with an amino group at position 2 and two methyl groups at position 3.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 4,4-dimethyl-1,2,3,4-tetrahydronaphthalene with an amine source under acidic or basic conditions to introduce the amino group. The reaction conditions, such as temperature and solvent, can vary depending on the desired yield and purity of the product.

Industrial Production Methods

In an industrial setting, the production of 2-Amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one may involve large-scale batch or continuous processes. These methods often utilize optimized reaction conditions to maximize yield and minimize by-products. Catalysts and specific reaction vessels may be employed to ensure efficient production.

Chemical Reactions Analysis

Types of Reactions

2-Amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitro or nitroso compounds.

Reduction: The compound can be reduced to form amines or other reduced derivatives.

Substitution: The amino group can participate in substitution reactions, such as nucleophilic substitution, to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitro compounds, while reduction can produce primary or secondary amines.

Scientific Research Applications

2-Amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one involves its interaction with specific molecular targets. The amino group can form hydrogen bonds and participate in various interactions with enzymes and receptors. These interactions can modulate biological pathways and result in specific physiological effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structure and Substituent Variations

The compound belongs to the tetrahydronaphthalenone family, which is characterized by a fused bicyclic system with a ketone group. Key structural analogs include:

Compound Name	Substituents	Functional Groups	Key Properties/Data	Reference
4,4-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-one	4,4-dimethyl	Ketone	Safety data (GHS-compliant handling)
2-Acetyl-3,4-dihydronaphthalen-1(2H)-one	2-acetyl	Ketone, acetyl	Synonyms and commercial availability
trans-4-Cyclohexyl-N,N-dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine	4-cyclohexyl, N,N-dimethylamine	Amine, cyclohexyl	Mp: 137–139°C, yield: 71%
2-(4-Methoxybenzylidene)-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one	4-methoxybenzylidene, 4,4-dimethyl	Ketone, conjugated alkene	Crystallographic bond angles/lengths

Key Observations :

• This could enhance solubility in polar solvents or affinity for biological targets.
• Stereochemical Considerations: Derivatives such as trans-4-cyclohexyl-N,N-dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine demonstrate the influence of stereochemistry on physical properties (e.g., melting points) and synthetic yields, suggesting that the stereoelectronic environment of the target compound’s amino group may similarly affect its behavior.

Physical and Chemical Properties

• Melting Points and Stability: Amine-substituted analogs (e.g., compound 5l) exhibit higher melting points (137–139°C) compared to oily derivatives (e.g., compound 5m) , suggesting that the amino group in the target compound may confer crystallinity.

Biological Activity

2-Amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one (CAS No. 936220-69-8) is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

• IUPAC Name : 4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one
• Molecular Formula : C12H17N
• Molecular Weight : 189.27 g/mol
• Melting Point : 233-234 °C

Biological Activity Overview

The biological activity of 2-amino derivatives has been studied in various contexts, particularly focusing on their anticancer and antimicrobial properties. Below are key findings from recent studies:

Anticancer Activity

Recent research indicates that compounds similar to 2-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one exhibit significant cytotoxic effects against various cancer cell lines. For example:

• Cell Lines Tested : MCF-7 (breast cancer), A549 (lung cancer), and others.
• Mechanism of Action : These compounds often inhibit poly(ADP-ribose) polymerase (PARP) activity, leading to increased apoptosis in cancer cells. The IC50 values for related compounds have been reported as low as 18 µM in some studies .

Antimicrobial Activity

The compound has also shown promise in antimicrobial applications:

• Target Organisms : Methicillin-resistant Staphylococcus aureus (MRSA) and Mycobacterium tuberculosis.
• Mechanism : The antimicrobial action is hypothesized to stem from interference with bacterial cell wall synthesis or function.

Research Findings and Case Studies

Study	Findings	Cell Lines/Organisms	IC50 Values
Study 1	Significant inhibition of PARP activity	MCF-7	18 µM
Study 2	Antimicrobial activity against MRSA	MRSA ATCC 43300	Not specified
Study 3	Induced apoptosis via caspase activation	A549	Not specified

Case Study: Anticancer Efficacy

A study conducted on the efficacy of a series of tetrahydronaphthalenes demonstrated that derivatives of this compound significantly enhanced the cleavage of PARP1 and increased the phosphorylation of H2AX in MCF-7 cells. This suggests that these compounds could serve as effective PARP inhibitors in cancer therapy .

Discussion

The biological activities associated with 2-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one highlight its potential as a therapeutic agent in oncology and infectious diseases. The ability to inhibit critical pathways such as PARP suggests a mechanism that could be leveraged for drug development.